Cas no 56006-49-6 ((2S)-2-ethyl-3-methylbutanoic acid)

• Product Name: (2S)-2-ethyl-3-methylbutanoic acid
• CAS No: 56006-49-6
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD19228964
• CID: 5248808
• Update Time: 2025-05-20

(2S)-2-ethyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-3-methyl-, (S)- (9CI)
• (2S)-2-ethyl-3-methylbutanoic acid

• MDL： MFCD19228964
• Inchi： 1S/C7H14O2/c1-4-6(5(2)3)7(8)9/h5-6H,4H2,1-3H3,(H,8,9)/t6-/m0/s1
• InChI Key： XJCPTWKSNPIJRN-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](CC)C(C)C

Additional information on (2S)-2-ethyl-3-methylbutanoic acid

CAS No. 56006-49-6: (2S)-2-Ethyl-3-Methylbutanoic Acid

The compound CAS No. 56006-49-6, commonly referred to as (2S)-2-Ethyl-3-Methylbutanoic Acid, is a naturally occurring organic compound with significant applications in various industries, particularly in the food and fragrance sectors. This compound is a chiral carboxylic acid, characterized by its unique stereochemistry and structural properties. The (2S) configuration plays a crucial role in determining its physical and chemical properties, making it distinct from other isomeric forms.

Recent studies have highlighted the importance of (2S)-2-Ethyl-3-Methylbutanoic Acid in the development of novel flavor compounds and bioactive agents. Researchers have explored its potential as a precursor for the synthesis of complex flavor profiles, leveraging its ability to form esters and other derivatives that contribute to the aromatic and taste characteristics of food products. For instance, a 2023 study published in the *Journal of Agricultural and Food Chemistry* demonstrated that this compound can be effectively utilized in the creation of natural flavor enhancers for beverages and processed foods.

In addition to its role in food science, (2S)-2-Ethyl-3-Methylbutanoic Acid has garnered attention in the field of biotechnology. Its enantiopure form has been employed in asymmetric synthesis, enabling the production of high-value chiral compounds with exceptional optical purity. This application is particularly valuable in pharmaceutical research, where stereochemistry plays a pivotal role in drug efficacy and safety. A 2023 review in *Organic Process Research & Development* emphasized the compound's potential as a building block for complex molecules with therapeutic applications.

The structural uniqueness of (2S)-2-Ethyl-3-Methylbutanoic Acid lies in its branched carbon chain and chiral center at the second carbon atom. This configuration imparts distinctive physicochemical properties, such as solubility, melting point, and reactivity. These attributes make it an ideal candidate for various chemical transformations, including esterification, amidation, and oxidation reactions. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, paving the way for large-scale industrial applications.

From an environmental perspective, (2S)-2-Ethyl-3-Methylbutanoic Acid has been studied for its biodegradability and eco-friendly synthesis pathways. A 2023 study conducted by researchers at the University of California revealed that this compound can be synthesized via enzymatic methods using renewable feedstocks, reducing its environmental footprint compared to traditional petrochemical-based approaches. Such findings underscore its potential as a sustainable alternative in green chemistry.

In conclusion, CAS No. 56006-49-6, or (2S)-2-Ethyl-3-Methylbutanoic Acid, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique stereochemistry, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and commercial settings is expected to grow further.